Cas no 894057-60-4 (N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894057-60-4
• MF: C₂₀H₁₈N₆O₃S
• MW: 422.460321903229
• CID: 6026071
• PubChem ID: 24892668
• Update Time: 2025-05-21

N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-(2,4-dimethoxyphenyl)-2-[[6-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• 894057-60-4
• N-(2,4-dimethoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• MLS001239253
• AKOS024654289
• CHEMBL1437032
• SMR000808348
• F2507-0345
• HMS3029K04
• N-(2,4-dimethoxyphenyl)-2-((6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-(2,4-dimethoxyphenyl)-2-{[6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide

• Inchi： 1S/C20H18N6O3S/c1-28-14-5-6-16(17(10-14)29-2)22-19(27)12-30-20-24-23-18-8-7-15(25-26(18)20)13-4-3-9-21-11-13/h3-11H,12H2,1-2H3,(H,22,27)
• InChI Key： SERBZMFNGCSTPP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CN=C1)=N2

Computed Properties

• Exact Mass: 422.11610963g/mol
• Monoisotopic Mass: 422.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894057-60-4): A Comprehensive Overview

N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894057-60-4) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its unique molecular structure, exhibits potential applications in drug discovery and development. Its 1,2,4-triazolo[4,3-b]pyridazine core and pyridin-3-yl moiety make it a promising candidate for targeting various biological pathways.

The compound's acetamide derivative structure, combined with the 2,4-dimethoxyphenyl group, enhances its solubility and bioavailability, which are critical factors in drug design. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in treating diseases such as cancer and inflammatory disorders. The sulfanyl linkage in the molecule further contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide has surged due to its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its ability to modulate protein-protein interactions and enzyme activity has positioned it as a valuable tool in drug discovery pipelines. Additionally, its CAS No. 894057-60-4 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research.

One of the key advantages of this compound is its compatibility with modern computational chemistry techniques. Molecular docking and quantitative structure-activity relationship (QSAR) modeling have been employed to predict its binding affinity and optimize its pharmacological properties. These approaches align with the current trend of integrating artificial intelligence (AI) and machine learning in drug development, making N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide a subject of cutting-edge research.

The synthesis of N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide involves multi-step organic reactions, including cyclization and sulfanylation processes. These methods are well-documented in peer-reviewed journals, ensuring reproducibility for researchers. The compound's purity and characterization are typically verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are standard practices in pharmaceutical quality control.

From a market perspective, CAS No. 894057-60-4 is increasingly sought after by contract research organizations (CROs) and biotechnology companies. Its application in targeted therapy and precision medicine aligns with the global shift toward personalized healthcare solutions. Furthermore, its potential as a lead compound in oncology and immunology research has spurred collaborations between academia and the pharmaceutical industry.

In conclusion, N-(2,4-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a fascinating area of study in modern chemistry and drug development. Its unique structural features, combined with its broad applicability, make it a compound of significant interest. As research continues to uncover its full potential, CAS No. 894057-60-4 is poised to play a pivotal role in advancing therapeutic innovations and addressing unmet medical needs.